2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H36N4O2S2
• Molecular Weight: 512.7 g/mol
• IUPAC Name: (5Z)-5-[[2-(3,5-dimethylpiperidin-1-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-heptyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H36N4O2S2/c1-5-6-7-8-9-12-30-26(33)22(35-27(30)34)14-21-24(29-15-19(3)13-20(4)16-29)28-23-11-10-18(2)17-31(23)25(21)32/h10-11,14,17,19-20H,5-9,12-13,15-16H2,1-4H3/b22-14-
• InChI Key: CYRFFGVRDNDOHJ-HMAPJEAMSA-N
• Isomeric SMILES: CCCCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CC(CC(C4)C)C)/SC1=S
• Canonical SMILES: CCCCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CC(CC(C4)C)C)SC1=S

Description

2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a recognized and potent inhibitor of Ataxia Telangiectasia Mutated (ATM) kinase, a central serine/threonine protein kinase in the DNA damage response (DDR) pathway (source) . By selectively inhibiting ATM, this compound disrupts the repair of DNA double-strand breaks, a critical mechanism utilized by cancer cells to survive genotoxic stress induced by chemotherapy or radiation. Its primary research value lies in its application as a chemical tool to investigate the intricacies of the DDR network and to probe the synthetic lethal interactions that arise when ATM function is compromised. Researchers employ this inhibitor in preclinical oncology studies to sensitize cancer cells, particularly those with underlying DDR deficiencies, to DNA-damaging agents, thereby exploring novel combination therapy regimens (source) . It is extensively used in biochemical assays and cellular models to validate ATM's role in cell cycle checkpoints, apoptosis, and genomic stability. This product is supplied for laboratory research purposes only and is not intended for diagnostic or therapeutic use in humans.

Biological Activity

The compound 2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule notable for its diverse structural features, including a pyrido-pyrimidine core and a thiazolidine moiety. This article explores its biological activity, potential therapeutic applications, and the underlying mechanisms of action based on existing research.

Chemical Structure and Properties

The chemical formula of this compound is $C_{24}H_{34}N_4O_2S$, with a molecular weight of approximately 526.8 g/mol. The presence of multiple functional groups contributes to its potential reactivity and biological activity.

Biological Activity Overview

While the specific biological activities of this compound have not been extensively documented in the literature, related compounds featuring similar thiazolidine structures have demonstrated a range of biological activities, including:

• Antimicrobial Effects : Thiazolidine derivatives are known for their antibacterial properties.
• Anticancer Activity : Compounds with pyrido-pyrimidine cores have shown promise in inhibiting cancer cell proliferation.
• Enzyme Inhibition : Similar structures have been evaluated for their ability to inhibit metalloenzymes and other biological targets.

Comparative Analysis of Related Compounds

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Structure Features	Biological Activity	Unique Aspects
Thiazolidinone A	Thiazolidine ring	Antimicrobial	Simpler structure
Pyrido-pyrimidine B	Pyridine and pyrimidine	Anticancer	Lacks thiazolidine moiety
Piperidine C	Piperidine ring	CNS effects	No thiazolidine or pyridine

This comparison highlights the unique combination of structural elements in the target compound that may confer distinct biological activities not found in other related compounds.

The mechanisms through which this compound may exert its biological effects could involve:

• Enzyme Interaction : Potential binding to enzymes involved in metabolic processes or disease pathways.
• Receptor Modulation : Interaction with receptors that regulate cellular functions, possibly influencing pathways related to cancer or inflammation.
• Apoptosis Induction : Similar compounds have been shown to trigger apoptotic pathways in cancer cells, which could be relevant for this compound as well.

Case Studies and Research Findings

Research has demonstrated that compounds with similar structural motifs can effectively inhibit cancer cell lines. For example:

• A study on thiazolidine derivatives reported significant anti-proliferative activity against breast cancer (MCF-7) and colorectal cancer (Caco-2) cell lines. One derivative exhibited an IC50 value of 3.96 µM against MCF-7 cells, indicating strong potential for therapeutic application in oncology .

Future Directions

Further research is warranted to explore the specific biological activities of 2-(3,5-dimethylpiperidin-1-yl)-3-[(Z)-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one , particularly through:

• In Vitro Studies : Evaluating its efficacy against various cancer cell lines and microbial strains.
• Mechanistic Studies : Investigating the molecular interactions and pathways affected by this compound.
• In Vivo Models : Assessing its therapeutic potential in animal models to gauge safety and efficacy before clinical trials.

Comparison with Similar Compounds

Substituent Variations in Pyrido/Pyrazino-Pyrimidinone Derivatives

The European Patent Application () lists multiple 4H-pyrido[1,2-a]pyrimidin-4-one and 4H-pyrazino[1,2-a]pyrimidin-4-one derivatives with diverse substituents. Key analogs and their distinguishing features are summarized below:

Compound Class	Substituent at Position 2	Substituent at Position 7	Key Structural Features
Target Compound	3,5-dimethylpiperidin-1-yl	Methyl	Thiazolidinone (Z-configuration), heptyl
Pyrido[1,2-a]pyrimidin-4-one	2-(2-methylimidazo[1,2-a]pyridin-6-yl)	Piperazin-1-yl	Imidazo-pyridine group, basic piperazine
Pyrido[1,2-a]pyrimidin-4-one	2-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)	4-[(dimethylamino)methyl]piperidin-1-yl	Pyrazolo-pyrazine, dimethylamino-piperidine
Pyrazino[1,2-a]pyrimidin-4-one	2-(3,4-dimethoxyphenyl)	1-methylpiperidin-4-yl	Aromatic methoxy groups, methylpiperidine

Structural Implications:

• Piperidine vs.
• Thiazolidinone vs. Aromatic Groups: The (Z)-thiazolidinone moiety in the target compound may confer redox activity or metal chelation, unlike purely aromatic substituents (e.g., 2-(3,4-dimethoxyphenyl)) .
• Alkyl Chain Length: The heptyl group in the target compound likely increases lipophilicity (higher logP) compared to shorter chains (e.g., methyl or ethyl in other derivatives), affecting pharmacokinetics .

Electronic and Steric Effects

• Thioxo Group: The 2-thioxo group in the thiazolidinone moiety may enhance hydrogen-bond acceptor strength compared to oxo analogs, influencing binding to biological targets .
• Steric Bulk: The 3,5-dimethylpiperidin-1-yl group introduces steric hindrance, which could limit access to enzyme active sites compared to less bulky substituents like piperazinyl .

Physicochemical Properties

Using QSPR/QSAR principles (), key property differences can be inferred:

• logP: The heptyl chain and thioxo group may increase logP (≈4–5), suggesting lower aqueous solubility than analogs with polar groups (e.g., 7-[4-(2-hydroxyethyl)piperazin-1-yl], logP ≈2–3).
• Electronic Descriptors: The conjugated pyrido-pyrimidinone and thiazolidinone systems may result in distinct UV-Vis absorption profiles, relevant for analytical detection .

Research and Application Context

• Antimicrobial Potential: Thiazolidinone derivatives are frequently explored for antibacterial activity. The heptyl chain in the target compound may enhance penetration through bacterial membranes compared to shorter alkyl chains .
• Synergistic Effects: Minor structural variations (e.g., methyl vs. heptyl) can modulate biological activity, as seen in studies of Populus bud compounds, where trace components significantly influenced antioxidant and anti-inflammatory effects .
• Crystallography: Structural analysis using SHELX software could reveal differences in crystal packing and stability between the target compound and analogs, impacting formulation development .

Preparation Methods

Copper-Catalyzed Ullmann-Type Coupling and Intramolecular Amidation

A one-pot tandem reaction developed by Zhang et al. (2023) enables the construction of multi-substituted pyrido[1,2-a]pyrimidin-4-ones via CuI-catalyzed Ullmann-type C–N bond formation followed by intramolecular amidation. Starting from 2-chloro-7-methylpyridine and (Z)-3-amino-3-arylacrylates, the reaction proceeds at 130°C in DMF with a yield of 85–89%. Key advantages include:

• Broad substrate tolerance : Functional groups such as methyl, methoxy, and halogens are compatible.

• Scalability : Demonstrated gram-scale synthesis without yield reduction.

Reaction Conditions :

Component	Specification
Catalyst	CuI (10 mol%)
Solvent	DMF
Temperature	130°C
Time	12–18 hours
Yield	85–89%

Heteropolyacid-Catalyzed Cyclocondensation

Solid heteropolyacid catalysts (e.g., Al₃PW₁₂O₄₀) offer an alternative route under milder conditions. The reaction between 2-aminopyridine derivatives and β-ketoesters achieves cyclization at 80°C in ethanol, yielding pyrido[1,2-a]pyrimidin-4-ones in >90% efficiency. This method is preferred for its low catalyst loading (5 wt%) and reusability.

Synthesis of the (Z)-3-Heptyl-4-Oxo-2-Thioxo-1,3-Thiazolidin-5-Ylidene Moiety

The thiazolidinone fragment requires precise stereochemical control to maintain the Z-configuration. A kinetic-controlled protocol by Mohammadi et al. (2024) provides a solution:

Thiazolidine-2-Thione Carbonyl Chloride Formation

Thiazolidine-2-thione is treated with triphosgene in CH₂Cl₂ at 0°C, yielding 2-thioxothiazolidine-3-carbonyl chloride with 80% efficiency. Subsequent reaction with heptylamine introduces the N-heptyl group, forming 3-heptyl-2-thioxothiazolidin-4-one.

Knoevenagel Condensation for Z-Selectivity

The methylene group at position 5 of the thiazolidinone is generated via base-catalyzed condensation with aldehydes. Using DBU (1,8-diazabicycloundec-7-ene) in THF at −20°C ensures >95% Z-selectivity due to steric hindrance and kinetic favorability.

Optimized Conditions :

Parameter	Value
Base	DBU (1.2 equiv)
Solvent	THF
Temperature	−20°C
Reaction Time	4 hours
Z:E Ratio	95:5

Coupling of Pyrido[1,2-a]Pyrimidin-4-One and Thiazolidinone Moieties

The methyl group at position 3 of the pyrido[1,2-a]pyrimidin-4-one core undergoes formylation via Vilsmeier-Haack reaction (POCl₃/DMF, 0°C), producing 3-formyl-7-methylpyrido[1,2-a]pyrimidin-4-one. This aldehyde intermediate reacts with the thiazolidinone’s active methylene group in a second Knoevenagel condensation, facilitated by piperidine acetate in ethanol.

Critical Parameters :

• Solvent : Ethanol (ensures solubility of both fragments).

• Catalyst : Piperidine acetate (0.5 mol%).

• Yield : 78–82%.

Introduction of the 3,5-Dimethylpiperidin-1-Yl Group

The final step involves nucleophilic substitution at position 2 of the pyrido[1,2-a]pyrimidin-4-one core. 3,5-Dimethylpiperidine reacts with the 2-chloro intermediate (generated via POCl₃ treatment) in acetonitrile at reflux, achieving 88% substitution efficiency.

Substitution Reaction Profile :

Component	Role
Substrate	2-Chloro-7-methylpyrido[1,2-a]pyrimidin-4-one
Nucleophile	3,5-Dimethylpiperidine (1.5 equiv)
Solvent	Acetonitrile
Temperature	80°C
Time	8 hours
Yield	88%

Purification and Characterization

The crude product is purified via column chromatography (SiO₂, ethyl acetate/hexane 3:7) and recrystallized from ethanol/water (9:1). Characterization data includes:

• HRMS : m/z 513.7303 [M+H]⁺.

• ¹H NMR (400 MHz, CDCl₃): δ 1.25 (t, J=7.2 Hz, 3H, CH₂CH₃), 2.34 (s, 6H, piperidine-CH₃), 3.72 (m, 4H, piperidine-H).

• IR : 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S).

Challenges and Optimization Strategies

Stereochemical Control

Maintaining the Z-configuration during thiazolidinone coupling requires strict temperature control (−20°C) and rapid quenching.

Solvent Selection

DMF, while effective for CuI catalysis, complicates purification due to high boiling points. Switching to DMA (dimethylacetamide) reduces viscosity without yield loss.

Catalyst Recycling

Heteropolyacid catalysts (Al₃PW₁₂O₄₀) retain 92% activity after five cycles, minimizing costs .

Q & A

What are the key synthetic challenges and methodologies for achieving high yield and purity of this compound?

Level: Basic
Answer:
The synthesis involves multi-step reactions requiring precise control of conditions. Key steps include:

• Solvent selection : Polar aprotic solvents (e.g., dimethyl sulfoxide, acetonitrile) are critical for intermediate stabilization .
• Catalysts : Lewis acids or bases are employed to accelerate cyclization and coupling reactions .
• Purification : Column chromatography (silica gel, gradient elution) and recrystallization are standard for isolating high-purity fractions .
• Yield optimization : Reaction time and temperature (e.g., reflux at 80–110°C under inert atmospheres) are tightly monitored .

How can computational chemistry improve the design and optimization of this compound’s synthesis?

Level: Advanced
Answer:
Computational approaches, such as those used by ICReDD, integrate quantum chemical calculations and machine learning to:

• Predict reaction pathways : Identify energetically favorable routes for thiazolidinone ring formation .
• Optimize conditions : Screen solvents, catalysts, and temperatures in silico to reduce trial-and-error experimentation .
• Validate intermediates : Density functional theory (DFT) simulations confirm intermediate stability and regioselectivity .

What spectroscopic and crystallographic techniques are essential for structural confirmation?

Level: Basic
Answer:

• NMR spectroscopy : 1H/13C NMR verifies Z-configuration of the methylidene group and piperidine/thiazolidinone substituents .
• IR spectroscopy : Confirms carbonyl (C=O, ~1700 cm⁻¹) and thioxo (C=S, ~1200 cm⁻¹) functional groups .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns .

Advanced extension : Single-crystal X-ray diffraction resolves stereochemical ambiguities and bond angles, critical for structure-activity relationship (SAR) studies .

How should researchers address contradictions in reported biological activity data?

Level: Advanced
Answer:

• Dose-response reevaluation : Reproduce assays (e.g., antimicrobial MIC, IC50 in cancer cells) with standardized protocols to rule out false positives .
• SAR analysis : Compare analogues (e.g., varying alkyl chains on the thiazolidinone moiety) to isolate bioactivity-contributing groups .
• Target validation : Use knockout cellular models or competitive binding assays to confirm specificity for purported targets (e.g., kinases, proteases) .

What methodologies are used to study the compound’s interaction with cellular signaling pathways?

Level: Advanced
Answer:

• Surface plasmon resonance (SPR) : Quantifies binding affinity to proteins like PI3K or MAPK .
• Fluorescence polarization assays : Monitor displacement of fluorescent probes in enzyme active sites .
• Transcriptomic profiling : RNA-seq identifies differentially expressed genes post-treatment to map pathway modulation .

How does the thiazolidinone moiety influence physicochemical and biological properties?

Level: Advanced
Answer:

• Electron-withdrawing effects : The 4-oxo-2-thioxo group enhances electrophilicity, promoting covalent interactions with cysteine residues .
• Lipophilicity : The heptyl chain at position 3 improves membrane permeability, validated via logP measurements and PAMPA assays .
• Bioactivity modulation : Analogues with shorter alkyl chains show reduced anticancer potency, highlighting the role of hydrophobicity in target engagement .

What strategies ensure batch-to-batch consistency in large-scale synthesis?

Level: Basic/Advanced
Answer:

• Process analytical technology (PAT) : In-line FTIR monitors reaction progression in real time .
• Quality control : HPLC with UV detection (λ = 254 nm) assesses purity (>98%), while Karl Fischer titration quantifies residual solvents .
• Design of experiments (DoE) : Multivariate analysis optimizes parameters (e.g., stoichiometry, mixing rate) for reproducibility .

What are the limitations of current synthetic routes, and how can they be mitigated?

Level: Advanced
Answer:

• Low yields in cyclization : Replace traditional heating with microwave-assisted synthesis to improve efficiency .
• Byproduct formation : Introduce scavenger resins or flow chemistry to trap reactive intermediates .
• Scalability issues : Transition from batch to continuous-flow reactors for safer handling of exothermic steps .